Cas no 1480223-65-1 (Benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone, 4-bromo-2,7-bis(2-ethylhexyl)-)

• Product Name: Benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone, 4-bromo-2,7-bis(2-ethylhexyl)-
• CAS No: 1480223-65-1
• MF: C₃₀H₃₇BrN₂O₄
• MW: 569.529787778854
• CID: 4485896
• PubChem ID: 156595024
• Update Time: 2025-04-24

Benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone, 4-bromo-2,7-bis(2-ethylhexyl)- Chemical and Physical Properties

Names and Identifiers

• Benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone, 4-bromo-2,7-bis(2-ethylhexyl)-
• 4-Bromo-2,7-bis(2-ethylhexyl)benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone
• 4-Bromo-2,7-bis(2-ethylhexyl)benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone
• 1480223-65-1

• Inchi： 1S/C30H37BrN2O4/c1-5-9-11-18(7-3)16-32-27(34)20-13-14-21-25-24(20)22(29(32)36)15-23(31)26(25)30(37)33(28(21)35)17-19(8-4)12-10-6-2/h13-15,18-19H,5-12,16-17H2,1-4H3
• InChI Key： QTVIVJBORSMGSO-UHFFFAOYSA-N
• SMILES： C12=CC=C3C4C1=C(C(Br)=CC=4C(=O)N(CC(CC)CCCC)C3=O)C(=O)N(CC(CC)CCCC)C2=O

Computed Properties

• Exact Mass: 568.19367Da
• Monoisotopic Mass: 568.19367Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 37
• Rotatable Bond Count: 12
• Complexity: 878
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 74.8Ų